Cas no 2172032-45-8 (1-(1-amino-3,3-difluorocyclobutyl)-4-methylcyclohexan-1-ol)

• Product Name: 1-(1-amino-3,3-difluorocyclobutyl)-4-methylcyclohexan-1-ol
• CAS No: 2172032-45-8
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 6186874
• PubChem ID: 165788597
• Update Time: 2025-10-23

1-(1-amino-3,3-difluorocyclobutyl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3,3-difluorocyclobutyl)-4-methylcyclohexan-1-ol
• 2172032-45-8
• EN300-1643544

• Inchi： 1S/C11H19F2NO/c1-8-2-4-10(15,5-3-8)9(14)6-11(12,13)7-9/h8,15H,2-7,14H2,1H3
• InChI Key： LBOCFGGMTFFGHT-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)(C1(CCC(C)CC1)O)N)F

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3,3-difluorocyclobutyl)-4-methylcyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2172032-45-8 and Product Name: 1-(1-amino-3,3-difluorocyclobutyl)-4-methylcyclohexan-1-ol

The compound identified by the CAS number 2172032-45-8 and the product name 1-(1-amino-3,3-difluorocyclobutyl)-4-methylcyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and difluorocyclobutyl functional groups makes it a versatile candidate for further exploration in synthetic chemistry and pharmacological studies.

Recent research in the domain of heterocyclic compounds has highlighted the importance of structural motifs that incorporate fluorine atoms. The 3,3-difluorocyclobutyl moiety in this compound not only enhances its metabolic stability but also contributes to its binding affinity by introducing hydrophobic interactions and electronic modulation. This feature is particularly valuable in the design of small-molecule inhibitors targeting biological macromolecules.

The 1-amino group serves as a critical site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. This reactivity has been exploited in various medicinal chemistry campaigns to develop novel therapeutic agents. For instance, the introduction of chiral centers adjacent to the amino group can lead to enantiomerically pure compounds with improved selectivity and reduced side effects.

In the context of modern drug discovery, the compound’s structural complexity makes it an attractive scaffold for computational modeling and high-throughput screening. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate its interactions with biological targets. These studies have revealed promising binding profiles with enzymes and receptors involved in critical disease pathways.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. The cyclohexane ring, combined with the bulky 4-methyl substituent, imparts steric hindrance that can optimize receptor binding. Preliminary experiments have demonstrated that derivatives of this compound exhibit inhibitory activity against enzymes implicated in neurodegenerative diseases. This aligns with the growing interest in developing treatments that modulate protein aggregation and oxidative stress.

The synthesis of 1-(1-amino-3,3-difluorocyclobutyl)-4-methylcyclohexan-1-ol involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include ring-closure reactions, fluorination protocols, and functional group interconversions. The use of advanced catalytic systems has enabled more efficient and scalable production methods, making it feasible for industrial applications.

From a regulatory perspective, this compound does not fall under any restricted categories, allowing for broader research and development without stringent limitations. Its safety profile has been preliminarily assessed through in vitro assays, which indicate moderate toxicity at higher concentrations but low acute toxicity at therapeutic doses. Further toxicological studies are warranted to fully characterize its safety margins.

The integration of this compound into drug development pipelines represents a convergence of expertise from organic chemistry, medicinal chemistry, and pharmacology. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these laboratory findings into clinical candidates. The rapid pace of innovation in synthetic methodologies ensures that new derivatives can be generated with increasing efficiency.

Looking ahead, the future prospects for 1-(1-amino-3,3-difluorocyclobutyl)-4-methylcyclohexan-1-ol are bright. Its unique structural features offer a rich palette for medicinal chemists to explore novel therapeutic strategies. As computational tools become more sophisticated and high-throughput screening technologies advance, the identification of optimized derivatives will accelerate. This compound exemplifies how structural innovation can drive progress in drug discovery and underscores the importance of interdisciplinary collaboration.